Cas no 90770-94-8 (1-Isoquinolinecarboxylicacid, 5-amino-)

• Product Name: 1-Isoquinolinecarboxylicacid, 5-amino-
• CAS No: 90770-94-8
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• CID: 803074
• PubChem ID: 27281517
• Update Time: 2025-04-19

1-Isoquinolinecarboxylicacid, 5-amino- Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinecarboxylicacid, 5-amino-
• 5-AMINO-ISOQUINOLINE-1-CARBOXYLIC ACID
• 5-aminoisoquinoline-1-carboxylic acid
• Isoquinaldic acid, 5-amino- (7CI)
• 1-Isoquinolinecarboxylicacid,5-amino
• 5-Amino-isochinolin-carbonsaeure-(1)
• DTXSID40650624
• CS-0270601
• EN300-149525
• AKOS006305528
• 90770-94-8
• Isoquinaldic acid,5-amino-(7ci)

• MDL： MFCD10687117
• Inchi： 1S/C10H8N2O2/c11-8-3-1-2-7-6(8)4-5-12-9(7)10(13)14/h1-5H,11H2,(H,13,14)
• InChI Key： NGBQVPOIXGREJI-UHFFFAOYSA-N
• SMILES： OC(C1C2C=CC=C(C=2C=CN=1)N)=O

Computed Properties

• Exact Mass: 188.05900
• Monoisotopic Mass: 188.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.3
• Topological Polar Surface Area: 76.2A^2

Experimental Properties

• Density: 1.43
• Boiling Point: 489.4°C at 760 mmHg
• Flash Point: 249.8°C
• Refractive Index: 1.745
• PSA: 76.21000
• LogP: 2.09640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives